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Compound of Interest

Compound Name: [Pro9] Substance P

Cat. No.: B15747524

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the neuropeptide Substance P (SP),

focusing on its amino acid sequence, three-dimensional structure, and the experimental

methodologies used for its characterization. Quantitative data are presented in structured

tables for clarity, and key signaling pathways and experimental workflows are visualized using

diagrams.

Amino Acid Sequence and Primary Structure
Substance P is an undecapeptide, meaning it is composed of 11 amino acid residues.[1] It

belongs to the tachykinin family of neuropeptides.[2] The primary structure, the linear sequence

of amino acids, is highly conserved across various species. The deduced amino acid sequence

of Substance P is as follows:

Arg-Pro-Lys-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met[1]

This can be represented using the one-letter code:

RPKPQQFFGLM[1]
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The C-terminus of Substance P is amidated.

Biophysical and Receptor-Binding Properties
Substance P exhibits distinct biophysical characteristics and binding affinities for its primary

receptor, the neurokinin-1 receptor (NK1R), a G protein-coupled receptor (GPCR).[2]

Property Value Reference

Molecular Formula C63H98N18O13S [3]

Molecular Weight 1347.63 g/mol [3]

NK1R Activation (-log EC50)

    Intracellular Ca²⁺ Increase 8.5 ± 0.3 M [4]

    cAMP Accumulation 7.8 ± 0.1 M [4]

Three-Dimensional Structure
The three-dimensional structure of Substance P is flexible and influenced by its environment.

Extensive studies using Nuclear Magnetic Resonance (NMR), Circular Dichroism (CD), and

Infrared (IR) spectroscopy have been conducted to elucidate its conformation.[5]

Key Structural Features:

Amphiphilic Nature: Substance P is an amphiphilic peptide, with positively charged residues

(Arg, Lys) located at the N-terminus and hydrophobic residues at the C-terminus. This

property is crucial for its interaction with cell membranes.

Conformational Flexibility: In aqueous solutions, Substance P does not have a single, rigid

structure. However, in the presence of lipid micelles or when bound to its receptor, it adopts

a more defined conformation.

Secondary Structure: NMR studies have suggested the presence of a helical conformation in

the C-terminal region and a β-turn in the central part of the peptide.[6] The Pro-X-Pro motif at

the N-terminus and the Gly-Leu sequence at the C-terminus are thought to influence its

structure.[7]
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Receptor-Bound Conformation: Cryo-electron microscopy (cryo-EM) structures of Substance

P bound to the NK1R have revealed that the C-terminal portion of the peptide binds deep

within the receptor's transmembrane core, while the N-terminal region interacts with the

extracellular loops of the receptor.[8]

Signaling Pathways
Upon binding to the NK1R, Substance P activates multiple intracellular signaling cascades,

primarily through the coupling to Gq and Gs G-proteins.[8][9] This dual coupling leads to a

complex array of downstream cellular responses.
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Caption: Substance P signaling through the NK1 receptor.

Experimental Protocols
The characterization and quantification of Substance P rely on a variety of sophisticated

experimental techniques.

Radioimmunoassay (RIA)
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RIA is a highly sensitive method for quantifying Substance P in biological samples. The

principle is based on the competition between unlabeled Substance P (from the sample) and a

fixed amount of radiolabeled Substance P for binding to a limited amount of specific anti-

Substance P antibody.

Methodology:

Reagent Preparation: Prepare assay buffer, standards with known concentrations of

Substance P, and the radiolabeled tracer (e.g., ¹²⁵I-Substance P).

Assay Setup: In a series of tubes, add a constant amount of anti-Substance P antibody and

radiolabeled Substance P.

Competition: Add varying concentrations of the standard or the unknown sample to the

tubes.

Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium.

Separation: Separate the antibody-bound fraction from the free fraction of Substance P. This

is often achieved by adding a secondary antibody that precipitates the primary antibody

complex or by using a solid-phase coated with the antibody.[10]

Detection: Measure the radioactivity of the bound fraction using a gamma counter.

Data Analysis: Construct a standard curve by plotting the percentage of bound radiolabeled

Substance P as a function of the unlabeled Substance P concentration. The concentration of

Substance P in the unknown samples is then determined by interpolating their bound

radioactivity values on the standard curve.
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Caption: General workflow for a competitive Radioimmunoassay.
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Enzyme-Linked Immunosorbent Assay (ELISA)
ELISA is another common immunoassay for the quantification of Substance P, which utilizes an

enzyme-linked antibody and a substrate to generate a measurable color change. The

competitive ELISA format is typically used.

Methodology:

Plate Coating: Microtiter plate wells are coated with a capture antibody specific for

Substance P.

Blocking: The remaining protein-binding sites on the wells are blocked to prevent non-

specific binding.

Competition: A mixture of the sample (containing unknown Substance P) and a fixed amount

of enzyme-conjugated Substance P is added to the wells. They compete for binding to the

capture antibody.

Incubation and Washing: The plate is incubated to allow binding, followed by washing to

remove unbound substances.

Substrate Addition: A substrate for the enzyme is added, which is converted into a colored

product.

Color Development and Measurement: The reaction is stopped after a specific time, and the

absorbance of the color is measured using a microplate reader. The intensity of the color is

inversely proportional to the concentration of Substance P in the sample.

Data Analysis: A standard curve is generated using known concentrations of Substance P,

and the concentration in the unknown samples is calculated.

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for both the sequencing and quantification of Substance

P.

Methodology for Sequencing (Peptide Fragmentation Analysis):
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Sample Preparation: Substance P is purified from the biological matrix.

Ionization: The peptide is ionized, typically using Electrospray Ionization (ESI) or Matrix-

Assisted Laser Desorption/Ionization (MALDI).

Tandem Mass Spectrometry (MS/MS): The protonated molecular ion of Substance P is

selected in the first mass analyzer and then fragmented in a collision cell.

Fragment Ion Analysis: The resulting fragment ions (b- and y-ions) are analyzed in the

second mass analyzer.

Sequence Determination: The amino acid sequence is deduced by analyzing the mass

differences between the fragment ions. For example, the fragmentation of the [M+3H]³⁺ ion

of Substance P can lead to the formation of characteristic fragment ions like b₂ at m/z 254.

[11]
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Caption: Workflow for Substance P sequencing by tandem mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the primary method for determining the three-dimensional structure of

Substance P in solution.

Methodology:

Sample Preparation: Substance P is dissolved in a suitable solvent, often a mixture of

H₂O/D₂O or deuterated organic solvents like DMSO-d₆. The concentration is typically in the

millimolar range.[6]

NMR Data Acquisition: A series of NMR experiments are performed, including:
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COSY (Correlation Spectroscopy): To identify spin-coupled protons within the same amino

acid residue.[6]

TOCSY (Total Correlation Spectroscopy): To identify all protons belonging to a particular

amino acid spin system.

NOESY (Nuclear Overhauser Effect Spectroscopy): To identify protons that are close in

space (typically < 5 Å), providing distance constraints for structure calculation.[6]

Resonance Assignment: The signals in the NMR spectra are assigned to specific protons in

the Substance P sequence.

Structural Restraint Collection: NOE-derived distance restraints and coupling constant-

derived dihedral angle restraints are collected.

Structure Calculation: Three-dimensional structures are calculated using computational

methods (e.g., molecular dynamics, simulated annealing) that satisfy the experimental

restraints.

Structure Validation: The quality of the calculated structures is assessed based on their

agreement with the experimental data and stereochemical parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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